Natural cis-solamin is a mixture of two tetra-epimeric diastereoisomers: biosynthetic implications for Annonaceous acetogenins†
Organic & Biomolecular Chemistry Pub Date: 2006-02-24 DOI: 10.1039/B601943A
Abstract
The anti-tumour natural product cis-solamin has been shown to occur as a mixture two of tetra-epimeric diastereoisomers 1A and 1B, whereas
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